Cas no 2680724-29-0 (Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate
• CAS No: 2680724-29-0
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 5632475
• PubChem ID: 165934324
• Update Time: 2025-05-22

Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate
• 2680724-29-0
• EN300-28290595
• Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C17H23N3O2/c1-2-16(8-9-18)19-10-12-20(13-11-19)17(21)22-14-15-6-4-3-5-7-15/h3-7,16H,2,8,10-14H2,1H3
• InChI Key： RGDOJDVYTOBUBK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(CC1)C(CC#N)CC)=O

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.6Ų

Additional information on Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate

Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate: A Comprehensive Overview

Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate, with the CAS number 2680724-29-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design and materials science. The molecule consists of a piperazine ring, a benzyl group, and a cyanobutane substituent, making it a versatile platform for further chemical modifications.

The piperazine moiety in Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate is a six-membered ring containing two nitrogen atoms. This structure is known for its ability to form hydrogen bonds, which is a critical property in drug design. The benzyl group adds aromaticity and stability to the molecule, while the cyanobutane substituent introduces a rigid alkyl chain with a nitrile functional group. This combination of structural features makes the compound suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing heterocyclic compounds with anti-inflammatory and anticancer properties. The nitrile group in the cyanobutane substituent can undergo various transformations, such as hydrolysis or reduction, to yield amides or amines, which are valuable intermediates in pharmaceutical chemistry.

In terms of synthesis, Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include piperazine derivatives and cyanobutane precursors, which are readily available from commercial sources. The reaction conditions, such as temperature and solvent choice, play a crucial role in ensuring high yields and purity of the final product.

The physical properties of Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate have been extensively studied to understand its behavior under different conditions. For example, its melting point and solubility in various solvents are critical parameters for its application in pharmaceutical formulations. Recent advancements in computational chemistry have also enabled researchers to predict the compound's stability and reactivity using molecular modeling techniques.

From an environmental perspective, the biodegradability and toxicity of Benzyl 4-(1-cyanobutan-2-yl)piperazine-1-carboxylate are important considerations. Studies have shown that the compound exhibits moderate biodegradation rates under aerobic conditions, making it less persistent in aquatic environments. However, further research is needed to assess its long-term impact on ecosystems.

In conclusion, Benzyl 4-(1-cyanobutan-2-yil)piperazine-l-carboxyiate, with its unique structural features and versatile functional groups, holds promise for various applications in chemistry and pharmacology. As research continues to uncover its potential, this compound is expected to play a significant role in the development of novel drugs and advanced materials.